Cas no 90293-10-0 (4H-1,3,2-Benzodioxaphosphorin,2-methoxy-, 2-sulfide, (S)- (9CI))
90293-10-0 structure
Product Name:4H-1,3,2-Benzodioxaphosphorin,2-methoxy-, 2-sulfide, (S)- (9CI)
CAS No:90293-10-0
MF:C8H9O3PS
MW:216.194021940231
CID:815140
PubChem ID:19657
Update Time:2025-04-19
4H-1,3,2-Benzodioxaphosphorin,2-methoxy-, 2-sulfide, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3,2-Benzodioxaphosphorin,2-methoxy-, 2-sulfide, (S)- (9CI)
- Phosphorothioic acid, cyclic O,O-(methylene-o-phenylene) O-methyl ester
- 4H-1,3,2-Benzodioxaphosphorin, 2-methoxy-, 2-sulfide, (S)-
- 2-Methoxy-4H-1,3,2-lambda-5-benzodioxaphosphinine 2-sulfide
- Dioxabenzofos, PESTANAL(R), analytical standard
- 4H-(1.3.2)Benzodioxaphosphorine, 2-methoxy-, 2-sulfide
- Dioxabenzofos [BSI:ISO]
- 2-Methoxy-4H-1,3,2-benzodioxaphosphinine 2-sulfide #
- 2-Methoxy-4H-1,3,2-benzodioxaphosphorin 2-sulfide
- 2-methoxy-4H-benzo[d][1,3,2]dioxaphosphinine 2-sulfide
- AI3-27204
- 2-Methoxy-4H-benzo-1,3,2-dioxaphosphorin 2-sulphide
- DIOXABENZOFOS [ISO]
- SCHEMBL83406
- o-methyl cyclic o,o-(methylene-o-phenylene)phosphorothioate
- Dioxabenzophos
- EINECS 223-292-3
- CHEBI:82120
- 3811-49-2
- 2-methoxy-4H-1,3,2-benzodioxaphosphorin-2-sulfide
- CCRIS 9111
- NS00022125
- SALIGENIN CYCLIC METHYL PHOSPHOROTHIONAT
- DIOXABENZOFOS, (+/-)-
- Dioxabenzofos 10 microg/mL in Cyclohexane
- 6ZWK96BZW6
- UNII-6ZWK96BZW6
- C18981
- Q27155757
- BENZYL ALCOHOL, O-HYDROXY-, CYCLIC O,O-ESTER WITH O-METHYL PHOSPHOROTHIOATE
- Salithion-sumitomo
- (S)-Salithion
- BRN 1875270
- 2-Methoxy-4H-1,3,2-lambda-5-benzodioxaphosphinine 2-sulphide
- Dioxabenzofos 100 microg/mL in Acetonitrile
- (RS)-2-METHOXY-4H-1,3,2.DELTA.5-BENZODIOXAPHOSPHORINE 2-SULFIDE
- Dioxabenzofos; Salithion
- 2-methoxy-2-sulfanylidene-4H-1,3,2lambda5-benzodioxaphosphinine
- (+/-)-DIOXABENZOFOS
- 90293-16-6
- FENFOSPHORIN
- K-9
- 2-Methoxy-4H-1,2,3-benzodioxaphosphorine-2-sulfide
- (RS)-2-METHOXY-4H-1,3,2.LAMBDA.(SUP 5)-BENZODIOXAPHOSPHININE 2-SULFIDE
- CHEMBL226967
- Salithion
- 4H-1,3,2-Benzodioxaphosphorin, 2-methoxy-, 2-sulfide
- 90293-10-0
- 2-METHOXY-4H-1,3,2-BENZODIOXAPHOSPHOLIN-2-SULFIDE
- Dioxabenzofos
- Phosphorothioic acid, O-methyl ester, cyclic O,O-ester with o-hydroxybenzyl alcohol
- Fenphosphorin
- 8-methoxy-8-sulfanylidene-7,9-dioxa-8$l^{5}-phosphabicyclo[4.4.0]deca-1,3,5-trie
- Cyclic O,O-(methylene-o-phenylene) phosporothioate O-methyl ester
- (RS)-2-METHOXY-4H-1,3,2.DELTA.5-BENZODIOXAPHOSPHININE 2-SULFIDE
- (R)-(+)-Salithion
- 4H-1,3,2-Benzodioxaphosphorin, 2-methoxy-, 2-sulfide, (R)-
- 2-Methoxy-4H-1,3,2-benzodioxaphosphorin 2-sulphide
- OUNSASXJZHBGAI-UHFFFAOYSA-
- Saligenin cyclic methyl phosphorothionate
- InChI=1/C8H9O3PS/c1-9-12(13)10-6-7-4-2-3-5-8(7)11-12/h2-5H,6H2,1H3
- AKOS040744712
- (R)-Salithion
- DTXSID7041885
-
- Inchi: 1S/C8H9O3PS/c1-9-12(13)10-6-7-4-2-3-5-8(7)11-12/h2-5H,6H2,1H3
- InChI Key: OUNSASXJZHBGAI-UHFFFAOYSA-N
- SMILES: S=P1(OC)OC2C=CC=CC=2CO1
Computed Properties
- Exact Mass: 216.001001
- Monoisotopic Mass: 216.001001
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 59.8
Experimental Properties
- Density: 1.37
- Boiling Point: 274.4°Cat760mmHg
- Flash Point: 119.8°C
4H-1,3,2-Benzodioxaphosphorin,2-methoxy-, 2-sulfide, (S)- (9CI) Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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